Cas no 41252-93-1 (4-Chloro-3,5-diiodobenzoic acid)

4-Chloro-3,5-diiodobenzoic acid is a halogenated benzoic acid derivative characterized by its distinct substitution pattern, featuring chloro and iodo functional groups at the 4, 3, and 5 positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its high halogen content contributes to enhanced reactivity, making it valuable for cross-coupling reactions and further functionalization. The compound’s crystalline solid form ensures stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications, particularly in medicinal chemistry where halogenated aromatics are often employed as building blocks.

4-Chloro-3,5-diiodobenzoic acid structure

41252-93-1 structure

Product Name:4-Chloro-3,5-diiodobenzoic acid

CAS No:41252-93-1

MF:C₇H₃ClI₂O₂

MW:408.359465837479

CID:2634876

PubChem ID:79018119

Update Time:2025-06-08

4-Chloro-3,5-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 41252-93-1
- DTXSID001303360
- SCHEMBL21836922
- 4-Chloro-3,5-diiodobenzoic acid
- AKOS017552505
- Inchi： 1S/C7H3ClI2O2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,(H,11,12)
- InChI Key： JXGXVFMWVOFQNW-UHFFFAOYSA-N
- SMILES： IC1C(=C(C=C(C(=O)O)C=1)I)Cl

Computed Properties

Exact Mass: 407.79110Da
Monoisotopic Mass: 407.79110Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

4-Chloro-3,5-diiodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027974-250mg	4-Chloro-3,5-diiodobenzoic acid	41252-93-1	97%	250mg	$470.40	2023-09-01
Alichem	A013027974-500mg	4-Chloro-3,5-diiodobenzoic acid	41252-93-1	97%	500mg	$847.60	2023-09-01
Alichem	A013027974-1g	4-Chloro-3,5-diiodobenzoic acid	41252-93-1	97%	1g	$1564.50	2023-09-01